4-Methyl-2-[3-(triazol-2-yl)azetidin-1-yl]pyrimidine

• IUPAC Name: 4-methyl-2-[3-(triazol-2-yl)azetidin-1-yl]pyrimidine
• InChI: InChI=1S/C10H12N6/c1-8-2-3-11-10(14-8)15-6-9(7-15)16-12-4-5-13-16/h2-5,9H,6-7H2,1H3
• InChI Key: FVIVRIGKSPVXNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)N2CC(C2)N3N=CC=N3
• Molecular Formula: C10H12N6
• Molecular Weight: 216.24 g/mol

Description

The compound “4-Methyl-2-[3-(triazol-2-yl)azetidin-1-yl]pyrimidine” is a complex organic molecule that contains several functional groups. It has a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, a triazole ring, which is a five-membered ring with two nitrogen atoms, and an azetidine ring, which is a four-membered ring with one nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the specific reactions used and the order in which the functional groups are introduced.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the nitrogen atoms in the triazole and pyrimidine rings could potentially act as nucleophiles in certain reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the various functional groups. For example, the presence of nitrogen in the triazole and pyrimidine rings could potentially increase the compound’s polarity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. For example, if it were being used as a drug, potential side effects and toxicity would be important considerations.

Future Directions

Future research on this compound could involve further exploration of its potential uses, such as in the development of new drugs or materials. Additionally, research could be conducted to improve the synthesis process or to better understand the compound’s reactivity.